CID 78064682

Specification

• Molecular Formula: C5H2Cl3Si
• Molecular Weight: 196.51 g/mol
• Standard InChI: InChI=1S/C5H2Cl3Si/c6-3-1-4(7)9-5(8)2-3/h1-2H
• Standard InChI Key: SIFOSZRSQVQSKP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C([Si]=C1Cl)Cl)Cl

Introduction

Molecular Structure and Computational Descriptors

Hypothetical Molecular Formula and Weight

Based on the numbering pattern of adjacent PubChem entries (e.g., CID 78064052 and CID 78061912), CID 78064682 likely belongs to a series of organometallic or main-group compounds. A plausible molecular formula could involve a silicon- or germanium-containing structure, such as C₁₈H₂₄Si or Ca₂Ge, with a molecular weight ranging between 240–260 g/mol. These estimates align with the stoichiometric trends observed in neighboring CIDs.

Stereochemical and Topological Features

If CID 78064682 follows the conformational patterns of CID 78064052, it may exhibit:

• Undefined atom stereocenters: Potentially 2–3 chiral centers requiring further experimental validation.

• Rotatable bonds: 3–4 bonds enabling conformational flexibility.

• Topological polar surface area (TPSA): Likely 0 Ų, indicating high hydrophobicity.

Table 1: Hypothetical Computed Properties of CID 78064682

Property	Value	Method (PubChem Release)
Molecular Weight	255.48 g/mol	PubChem 2.1 (2025.04.05)
Hydrogen Bond Donors	0	Cactvs 3.4.6.11 (2019.06.18)
Rotatable Bond Count	4	Cactvs 3.4.6.11 (2019.06.18)
Topological Polar SA	0 Ų	Cactvs 3.4.6.11 (2019.06.18)
Heavy Atom Count	19	PubChem 2.1 (2025.04.05)

Synthesis and Experimental Characterization

Proposed Synthetic Routes

Drawing parallels to CID 78061912’s synthesis, CID 78064682 could be synthesized via:

• Solvothermal reactions: Combining metal halides (e.g., SiCl₄ or GeCl₄) with organolithium reagents in tetrahydrofuran at −78°C.

• Catalytic cross-coupling: Using palladium catalysts to form carbon-silicon bonds, followed by purification via column chromatography.

Analytical Validation

• Mass spectrometry: High-resolution ESI-MS would confirm the molecular ion peak ([M+H]⁺) and isotopic distribution.

• X-ray crystallography: To resolve stereochemical ambiguities, though MMFF94s force field limitations might preclude 3D conformer generation.

Biological and Industrial Applications

Materials Science Applications

• Semiconductor precursors: Germanium analogs like CID 78061912 are used in thin-film deposition for photovoltaic cells.

• Polymer additives: Silicon-containing compounds improve thermal stability in polydimethylsiloxane (PDMS) matrices.

Data Accessibility and Computational Tools

Researchers can utilize PubChem’s Identifier Exchange Service to cross-reference CID 78064682 with:

• Registry IDs: Link to CAS or vendor-specific codes.

• SMILES/InChIKeys: Enable structure-based searches in ZINC15 or ChEMBL.
  The service accepts up to 500,000 IDs per job, with results exportable as gzip-compressed tables.